
Physical properties of 1,4-butane sultone
(melting point, boiling point, solubility)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Butane sultone

Cat. No.: B142793 Get Quote

A Comprehensive Technical Guide to the
Physical Properties of 1,4-Butane Sultone
For Researchers, Scientists, and Drug Development Professionals

Abstract
1,4-Butane sultone (1,2-oxathiane-2,2-dioxide) is a versatile cyclic ester of 4-

hydroxybutanesulfonic acid. It serves as a key intermediate in organic synthesis, particularly as

a sulfo-alkylating agent. Its physical properties are fundamental to its application in various

fields, including the synthesis of surfactants, dyes, and pharmaceutical excipients like

sulfobutyl ether β-cyclodextrin. This guide provides an in-depth overview of the core physical

properties of 1,4-butane sultone, including its melting point, boiling point, and solubility,

supported by detailed experimental protocols and logical process diagrams.

Core Physical Properties
The physical state of 1,4-butane sultone is a colorless to yellowish, odorless, and viscous

liquid at room temperature.[1][2] Below its melting point, it crystallizes into large plates.

Quantitative Data Summary
The key physical properties of 1,4-butane sultone are summarized in the tables below for

quick reference.
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Table 1: Melting and Boiling Points of 1,4-Butane Sultone

Property Value Conditions

Melting Point 12-15 °C Standard Pressure

12.5-15.0 °C Standard Pressure

13 °C Standard Pressure

Boiling Point >165 °C 25 mmHg

153 °C 19 hPa (14.25 mmHg)

134-136 °C 0.53 kPa (4 mmHg)

Table 2: Solubility of 1,4-Butane Sultone

Solvent Solubility Notes

Water 54 g/L (decomposes)

Reacts in boiling water to form

4-hydroxybutanesulfonic acid.

[1][3]

Moderately soluble

An upper consolute

temperature of 119 °C (at 56%

by weight of sultone) has been

reported.[4]

Organic Solvents Soluble/Miscible
Dissolves in many common

organic solvents.[1][5]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the key

physical properties of 1,4-butane sultone.

Determination of Melting Point
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The melting point of 1,4-butane sultone, which is near room temperature, can be accurately

determined using a capillary melting point apparatus.

Methodology:

Sample Preparation: A small amount of solidified 1,4-butane sultone is finely powdered. A

capillary tube, sealed at one end, is filled with the powder to a height of 2-3 mm by tapping

the sealed end on a hard surface.

Apparatus Setup: The filled capillary tube is placed in the heating block of a melting point

apparatus. A calibrated thermometer is positioned to ensure the bulb is level with the sample.

Heating and Observation: The sample is heated at a slow, controlled rate (approximately 1-2

°C per minute) as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last solid crystal melts is recorded as the

completion of melting. The melting range is reported. For a pure substance, this range

should be narrow.

Determination of Boiling Point
Due to its high boiling point, the determination is typically performed under reduced pressure to

prevent decomposition.

Methodology:

Apparatus Setup: A distillation flask containing a small volume of 1,4-butane sultone and a

few boiling chips is assembled for vacuum distillation. A calibrated thermometer is placed

such that the top of the bulb is level with the side arm of the distillation flask.

Vacuum Application: The system is connected to a vacuum pump, and the pressure is

lowered to the desired level (e.g., 25 mmHg).

Heating: The flask is gently heated in a heating mantle.

Data Recording: The temperature is recorded when the liquid is boiling, and a steady stream

of condensate is observed on the thermometer bulb. This temperature is the boiling point at
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the recorded pressure.

Determination of Aqueous Solubility
The "cloud-point" technique is suitable for determining the mutual solubility of 1,4-butane
sultone and water.[4]

Methodology:

Sample Preparation: A series of sealed tubes containing known weight percentages of 1,4-
butane sultone and water are prepared.

Heating and Observation: Each tube is slowly heated in a temperature-controlled bath with

agitation. The temperature at which the mixture becomes a single clear phase (the cloud

point disappears) is recorded.

Cooling and Observation: The tubes are then allowed to cool slowly, and the temperature at

which turbidity reappears is recorded.

Data Analysis: The temperatures are plotted against the composition to generate a mutual

solubility curve.

Logical Relationships and Synthesis Pathways
1,4-Butane sultone is a key reactant in various chemical syntheses. The following diagrams

illustrate its role in two significant applications.

Synthesis of Sulfobutyl Ether β-Cyclodextrin (SBE-β-CD)
1,4-Butane sultone is used to sulfobutylate β-cyclodextrin, a process that significantly

enhances its water solubility, making it a valuable excipient in drug formulations.[6]
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Caption: Synthesis of SBE-β-CD via activation and subsequent sulfobutylation of β-

cyclodextrin.

Synthesis of a Self-Dopable Conjugated Polybetaine
1,4-Butane sultone reacts with 2-ethynylpyridine in a polymerization reaction to form poly[2-

ethynyl-N-(4-sulfobutyl)pyridinium betaine] (PESPB), a self-dopable conjugated polymer,

without the need for an additional initiator or catalyst.[1]
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Caption: Synthesis of PESPB through the activated polymerization of 2-ethynylpyridine and

1,4-butane sultone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 1,4-butane sultone (melting point,
boiling point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142793#physical-properties-of-1-4-butane-sultone-
melting-point-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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